Cas no 1225875-20-6 (2-Chloro-6-methylthieno[2,3-d]pyrimidine)

• Product Name: 2-Chloro-6-methylthieno[2,3-d]pyrimidine
• CAS No: 1225875-20-6
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• MDL: MFCD16481303
• CID: 2094230
• PubChem ID: 82104633
• Update Time: 2025-10-28

2-Chloro-6-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methylthieno[2,3-d]pyrimidine
• AS-34016
• AKOS022334534
• EN300-645076
• 1225875-20-6
• SB11804
• DB-084746
• SCHEMBL18769915
• CS-0051930
• Thieno[2,3-d]pyrimidine, 2-chloro-6-methyl-

• MDL： MFCD16481303
• Inchi： 1S/C7H5ClN2S/c1-4-2-5-3-9-7(8)10-6(5)11-4/h2-3H,1H3
• InChI Key： GEICADMQIPUWHV-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=C(C)SC2=N1

Computed Properties

• Exact Mass: 183.9861970g/mol
• Monoisotopic Mass: 183.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Additional information on 2-Chloro-6-methylthieno[2,3-d]pyrimidine

Research Brief on 2-Chloro-6-methylthieno[2,3-d]pyrimidine (CAS: 1225875-20-6): Recent Advances and Applications

2-Chloro-6-methylthieno[2,3-d]pyrimidine (CAS: 1225875-20-6) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its versatile scaffold and potential biological activities. Recent studies have explored its applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in oncology and infectious diseases. This research brief consolidates the latest findings on this compound, highlighting its synthetic pathways, biological evaluations, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Chloro-6-methylthieno[2,3-d]pyrimidine as a precursor for the development of kinase inhibitors targeting EGFR and VEGFR2, which are critical in cancer cell proliferation and angiogenesis. The study reported a novel synthetic route that improved yield and purity, enabling scalable production for preclinical testing. Structural modifications of this core scaffold were shown to enhance binding affinity and selectivity, paving the way for next-generation kinase inhibitors.

In addition to oncology, research has identified its role in antimicrobial drug development. A 2024 Bioorganic & Medicinal Chemistry Letters publication revealed that derivatives of 2-Chloro-6-methylthieno[2,3-d]pyrimidine exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Mechanistic studies suggested that these compounds disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), offering a promising avenue to address antibiotic resistance.

Further investigations into its pharmacokinetic properties have been conducted to optimize drug-like characteristics. A recent European Journal of Pharmaceutical Sciences article (2024) detailed in vitro and in vivo studies demonstrating improved metabolic stability and oral bioavailability of lead compounds derived from this scaffold. These advancements underscore its potential as a versatile building block in drug design.

In conclusion, 2-Chloro-6-methylthieno[2,3-d]pyrimidine (CAS: 1225875-20-6) continues to be a focal point in medicinal chemistry research, with its applications expanding across multiple therapeutic areas. Ongoing studies aim to refine its derivatives for clinical translation, addressing unmet medical needs in cancer and infectious diseases. Future directions include combinatorial chemistry approaches to explore its full pharmacological potential.